Cas no 477330-58-8 (<br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-flu orophenyl)ethanone)

• Product Name: <br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-flu orophenyl)ethanone
• CAS No: 477330-58-8
• MF: C₂₁H₁₄BrFN₄OS
• MW: 469.329465389252
• CID: 3050483
• PubChem ID: 1187856
• Update Time: 2025-04-21

<br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-flu orophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-flu orophenyl)ethanone
• Z56886775
• AKOS001073937
• 477330-58-8
• SALOR-INT L244112-1EA
• BRD-K24657860-001-01-1
• 2-{[4-(4-bromophenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-1-(4-fluorophenyl)ethanone
• 650-527-0
• STK073539
• CBKinase1_016679
• 2-((4-(4-BR-PH)-5-(3-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-1-(4-F-PH)ETHANONE
• 2-{[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone
• 2-[[4-(4-bromophenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-fluorophenyl)ethanone
• 2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fluorophenyl)ethanone
• MFCD03224892
• CBKinase1_004279

• Inchi： 1S/C21H14BrFN4OS/c22-16-5-9-18(10-6-16)27-20(15-2-1-11-24-12-15)25-26-21(27)29-13-19(28)14-3-7-17(23)8-4-14/h1-12H,13H2
• InChI Key： SFWDDURZMTXHDK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 468.00557Da
• Monoisotopic Mass: 468.00557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86Ų